Cas no 2229374-26-7 (2,2-difluoro-1-(furan-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(furan-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229374-26-7
• MF: C₈H₆F₂O₃
• MW: 188.128249645233
• CID: 6150862
• PubChem ID: 165707479
• Update Time: 2025-10-29

2,2-difluoro-1-(furan-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(furan-3-yl)cyclopropane-1-carboxylic acid
• EN300-1928547
• 2229374-26-7

• Inchi： 1S/C8H6F2O3/c9-8(10)4-7(8,6(11)12)5-1-2-13-3-5/h1-3H,4H2,(H,11,12)
• InChI Key： SLTDVEIZUGOMKL-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1=COC=C1)F

Computed Properties

• Exact Mass: 188.02850037g/mol
• Monoisotopic Mass: 188.02850037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.4Ų

Additional information on 2,2-difluoro-1-(furan-3-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-difluoro-1-(furan-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2229374-26-7) and Its Emerging Applications in Chemical Biology

2,2-difluoro-1-(furan-3-yl)cyclopropane-1-carboxylic acid, identified by the CAS number 2229374-26-7, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinctive molecular framework and potential biological activities. The presence of both fluoro and furan moieties in its structure imparts exceptional electronic and steric properties, making it a valuable scaffold for the development of novel pharmaceuticals and agrochemicals. This compound represents a fascinating intersection of organic chemistry and medicinal chemistry, where its innovative design offers promising avenues for therapeutic intervention.

The fluoro-substituted cyclopropane core in this molecule is particularly noteworthy, as fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity. In recent years, the incorporation of fluorine into drug candidates has been extensively explored, leading to several FDA-approved drugs that leverage fluorine's unique properties. The cyclopropane ring further enhances the molecule's potential by introducing conformational constraints that can influence receptor binding. Together, these structural elements make 2,2-difluoro-1-(furan-3-yl)cyclopropane-1-carboxylic acid a compelling candidate for further investigation.

Recent advancements in computational chemistry have enabled the systematic screening of such complex molecules for their biological potential. High-throughput virtual screening (HTVS) and molecular docking studies have been employed to identify binding interactions between this compound and various biological targets. Preliminary findings suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways, making it a candidate for further exploration in anti-inflammatory drug discovery. The furan moiety, in particular, has been recognized as a privileged scaffold in medicinal chemistry, often found in natural products with bioactivity.

The synthesis of 2,2-difluoro-1-(furan-3-yl)cyclopropane-1-carboxylic acid presents an intriguing synthetic challenge due to the need to introduce both fluoro and furan functionalities while maintaining the integrity of the cyclopropane ring. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and photoredox catalysis, have proven instrumental in achieving this goal. These techniques not only enhance synthetic efficiency but also allow for greater structural diversity, enabling chemists to explore analogues with tailored properties.

In the realm of drug discovery, the ability to modulate molecular properties through structural design is paramount. The fluoro-substituted cyclopropane moiety offers a unique combination of lipophilicity and metabolic stability, which are critical factors in drug development. Additionally, the furan ring can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, further enhancing binding affinity. These features make 2,2-difluoro-1-(furan-3-yl)cyclopropane-1-carboxylic acid a versatile building block for medicinal chemists seeking to develop next-generation therapeutics.

Current research is also exploring the potential of this compound as a tool compound in chemical biology studies. Its unique structure allows researchers to probe enzyme mechanisms and interactions with high precision. For instance, fluorinated cyclopropanes have been used as probes to study enzyme catalysis due to their ability to undergo ring-opening reactions under specific conditions. This property could be exploited to develop novel biochemical assays or to gain insights into enzyme dynamics at an atomic level.

The pharmaceutical industry has long been interested in fluorinated compounds due to their favorable pharmacokinetic profiles. The introduction of fluorine into a molecule can improve its bioavailability by enhancing lipophilicity while simultaneously reducing susceptibility to metabolic degradation. The fluoro-substituted cyclopropane core of 2,2-difluoro-1-(furan-3-yl)cyclopropane-1-carboxylic acid embodies these principles, making it an attractive candidate for drug development. Furthermore, the presence of the furan ring adds another layer of complexity that could be exploited for selective targeting of specific biological pathways.

As computational methods continue to evolve, so does our ability to predict and rationalize biological activity from molecular structure. Advanced machine learning models are now capable of integrating structural features with experimental data to generate predictive insights into biological behavior. These tools have been applied to 2,2-difluoro-1-(furan-3-yl)cyclopropane-1-carboxylic acid, revealing potential interactions with targets such as kinases and proteases. Such predictions provide a valuable starting point for experimental validation and further optimization.

The agrochemical sector also stands to benefit from the exploration of this compound's properties. Fluorinated heterocycles are known for their enhanced pesticidal activity due to their ability to disrupt essential biological processes in pests while maintaining low toxicity in non-target organisms. The structural features of 2,2-difluoro-1-(furan-3-yl)cyclopropane-1-carboxylic acid make it a promising candidate for developing novel agrochemicals that address emerging challenges in crop protection.

In conclusion,2,2-difluoro-1-(furan-3-y)cyclopropane - 1 - carboxylic acid (CAS No. 2229374 - 26 - 7) represents a significant advancement in the field of chemical biology and drug discovery. Its unique structural features—combining fluoro and furan moieties with a cyclopropane core—offer unparalleled opportunities for developing innovative therapeutics and agrochemicals. Ongoing research continues to uncover its potential applications across multiple domains, underscoring its importance as a key molecular building block in modern chemistry.